Cas no 2171988-56-8 (ethyl 3-3-(1-aminocyclohexyl)-1,2,4-oxadiazol-5-ylpropanoate)

• Product Name: ethyl 3-3-(1-aminocyclohexyl)-1,2,4-oxadiazol-5-ylpropanoate
• CAS No: 2171988-56-8
• MF: C₁₃H₂₁N₃O₃
• MW: 267.32414317131
• CID: 6292401
• PubChem ID: 165488552
• Update Time: 2025-11-05

ethyl 3-3-(1-aminocyclohexyl)-1,2,4-oxadiazol-5-ylpropanoate Chemical and Physical Properties

Names and Identifiers

• ethyl 3-3-(1-aminocyclohexyl)-1,2,4-oxadiazol-5-ylpropanoate
• EN300-1451660
• 2171988-56-8
• ethyl 3-[3-(1-aminocyclohexyl)-1,2,4-oxadiazol-5-yl]propanoate

• Inchi： 1S/C13H21N3O3/c1-2-18-11(17)7-6-10-15-12(16-19-10)13(14)8-4-3-5-9-13/h2-9,14H2,1H3
• InChI Key： FYXFTYAADRBJHX-UHFFFAOYSA-N
• SMILES： O1C(CCC(=O)OCC)=NC(C2(CCCCC2)N)=N1

Computed Properties

• Exact Mass: 267.15829154g/mol
• Monoisotopic Mass: 267.15829154g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 91.2Ų

Additional information on ethyl 3-3-(1-aminocyclohexyl)-1,2,4-oxadiazol-5-ylpropanoate

Professional Introduction to Ethyl 3-3-(1-aminocyclohexyl)-1,2,4-oxadiazol-5-ylpropanoate (CAS No. 2171988-56-8)

Ethyl 3-3-(1-aminocyclohexyl)-1,2,4-oxadiazol-5-ylpropanoate, identified by its CAS number 2171988-56-8, is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the class of oxadiazole derivatives, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of this molecule, particularly the presence of an amino-cyclohexyl group and an ethyl ester moiety, contribute to its distinctive chemical properties and biological interactions.

The synthesis of Ethyl 3-3-(1-aminocyclohexyl)-1,2,4-oxadiazol-5-ylpropanoate involves a multi-step process that requires precise control over reaction conditions and reagent selection. The oxadiazole core is a key pharmacophore that has been extensively studied for its ability to modulate various biological pathways. In recent years, oxadiazole derivatives have been explored for their potential in treating a wide range of diseases, including cancer, inflammation, and infectious disorders. The incorporation of the amino-cyclohexyl group into the molecular structure enhances the compound's solubility and bioavailability, making it a promising candidate for further pharmacological investigation.

One of the most compelling aspects of Ethyl 3-3-(1-aminocyclohexyl)-1,2,4-oxadiazol-5-ylpropanoate is its interaction with biological targets. Studies have shown that oxadiazole derivatives can inhibit the activity of enzymes and receptors involved in disease progression. For instance, certain oxadiazole compounds have demonstrated anti-inflammatory properties by modulating cytokine production and immune cell function. The amino-cyclohexyl group in this compound may play a crucial role in binding to specific target proteins, thereby influencing cellular processes.

In the realm of drug discovery, the development of novel molecular entities is essential for overcoming resistance mechanisms and improving therapeutic outcomes. The structural diversity offered by compounds like Ethyl 3-3-(1-aminocyclohexyl)-1,2,4-oxadiazol-5-ylpropanoate provides a rich foundation for designing molecules with enhanced efficacy and reduced side effects. Researchers are increasingly leveraging computational methods and high-throughput screening to identify promising candidates for further validation. The ethyl ester group in this compound not only contributes to its stability but also allows for modifications that can fine-tune its pharmacological profile.

The latest advancements in chemical biology have highlighted the importance of understanding molecular interactions at a detailed level. Techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy have been instrumental in elucidating the binding modes of small molecules to their targets. These insights have enabled the rational design of compounds with improved binding affinity and selectivity. For example, modifications to the amino-cyclohexyl moiety in Ethyl 3-3-(1-aminocyclohexyl)-1,2,4-oxadiazol-5-ylpropanoate could lead to enhanced interactions with specific enzymes or receptors.

The pharmaceutical industry is also embracing green chemistry principles to develop sustainable synthetic routes for active pharmaceutical ingredients (APIs). The synthesis of Ethyl 3-3-(1-aminocyclohexyl)-1,2,4-oxadiazol-5-ylpropanoate exemplifies this trend by utilizing methodologies that minimize waste and reduce environmental impact. Catalytic processes and solvent-free reactions are being explored to enhance efficiency and sustainability. These approaches align with global efforts to promote responsible chemical manufacturing practices.

In conclusion, Ethyl 3-3-(1-aminocyclohexyl)-1,2,4-oxadiazol-5-ylpropanoate represents a significant advancement in the field of medicinal chemistry. Its unique structural features and potential biological activities make it a valuable asset in drug discovery efforts. As research continues to uncover new therapeutic applications for oxadiazole derivatives, compounds like this one will play a crucial role in developing innovative treatments for various diseases. The ongoing exploration of its pharmacological properties underscores its importance as a research tool and a candidate for future clinical development.